Cas no 1706463-78-6 (2-Isopropyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid)

• Product Name: 2-Isopropyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• CAS No: 1706463-78-6
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5747466
• PubChem ID: 102567878
• Update Time: 2025-05-20

2-Isopropyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Isopropyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• 2-Isopropyl-1,2,3,4-tetrahydro-quinoline-4-carboxylic acid
• 2-Isopropyl-1,2,3,4-tetrahydroquinoline-4-carboxylicacid
• 1706463-78-6

• Inchi： 1S/C13H17NO2/c1-8(2)12-7-10(13(15)16)9-5-3-4-6-11(9)14-12/h3-6,8,10,12,14H,7H2,1-2H3,(H,15,16)
• InChI Key： CYALGXBDAAHLKY-UHFFFAOYSA-N
• SMILES： OC(C1C2C=CC=CC=2NC(C(C)C)C1)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.3Ų

Additional information on 2-Isopropyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid

Professional Introduction to 2-Isopropyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid (CAS No. 1706463-78-6)

2-Isopropyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1706463-78-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrahydroquinoline family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The presence of an isopropyl substituent at the 2-position and a carboxylic acid functional group at the 4-position introduces unique chemical and pharmacological properties, making it a subject of intense study in drug discovery and development.

The structural framework of 2-Isopropyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid consists of a seven-membered aromatic ring system fused with a piperidine moiety. This configuration imparts rigidity to the molecule while allowing for conformational flexibility, which is often crucial for binding to biological targets such as enzymes and receptors. The carboxylic acid group at the 4-position serves as a key pharmacophore, enabling interactions with various biological systems through hydrogen bonding and ionic interactions. Additionally, the isopropyl group enhances lipophilicity, influencing membrane permeability and bioavailability.

In recent years, there has been growing interest in tetrahydroquinoline derivatives due to their potential as scaffolds for developing novel therapeutic agents. 2-Isopropyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid has been explored in several preclinical studies for its pharmacological properties. One of the most notable areas of research involves its potential as an antitumor agent. Studies have demonstrated that derivatives of tetrahydroquinoline can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. The carboxylic acid moiety in 2-Isopropyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid has been shown to enhance binding affinity to certain protein targets, potentially leading to more effective therapeutic outcomes.

Furthermore, this compound has shown promise in the treatment of neurological disorders. The ability of tetrahydroquinoline derivatives to cross the blood-brain barrier makes them attractive candidates for central nervous system (CNS) therapies. Research indicates that 2-Isopropyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid and its analogs may modulate neurotransmitter systems involved in conditions such as epilepsy and neurodegenerative diseases. The unique structural features of this molecule allow it to interact with specific receptors and enzymes in the brain, potentially offering new avenues for therapeutic intervention.

The synthesis of 2-Isopropyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group modifications to introduce the isopropyl and carboxylic acid groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct extensive pharmacological studies.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 2-Isopropyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid with biological targets. These studies help predict binding affinities and identify key residues involved in drug-receptor interactions. High-throughput virtual screening techniques have further accelerated the discovery process by allowing rapid evaluation of large libraries of compounds for potential lead candidates.

The pharmacokinetic profile of 2-Isopropyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid is another critical aspect that has been extensively studied. Factors such as absorption, distribution, metabolism, and excretion (ADME) play a significant role in determining the drug's efficacy and safety. Preclinical data suggest that this compound exhibits moderate solubility in water and oil-based media, which is favorable for formulation development. Additionally，its metabolic stability has been assessed through in vitro studies，which provide insights into its potential degradation pathways and interaction with cytochrome P450 enzymes.

In conclusion，2-Isopropyl-1，2，3，4-tetrahydroquinoline-4-carboxylic acid (CAS No．1706463～78～6) represents a promising compound with diverse pharmaceutical applications．Its unique structural features，combined with its demonstrated biological activities，make it an attractive candidate for further development．Ongoing research efforts are focused on optimizing its synthetic routes，elucidating its mechanisms of action，and exploring new therapeutic indications．As our understanding of drug design evolves，compounds like this one are poised to play a significant role in addressing unmet medical needs．